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molecular formula C17H17NO3 B056720 Ethyl (2-amino-3-benzoylphenyl)acetate CAS No. 61941-57-9

Ethyl (2-amino-3-benzoylphenyl)acetate

Cat. No. B056720
CAS RN: 61941-57-9
M. Wt: 283.32 g/mol
InChI Key: XQGLNUVQVKZRRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04045576

Procedure details

A solution of 2.5 g. (0.009 mole) of the sodium salt of 2-amino-3-benzoylphenylacetic acid in 25 ml. of dry dimethylformamide was treated with 5.0 g. (0.035 mole) of ethyl iodide. The mixture was stirred two hours at room temperature using a magnetic stirrer. The mixture was diluted with water and the aqueous solution extracted several times with ethyl ether. The combined extracts were washed with water, dried over sodium sulfate and concentrated under vacuum to a yellow solid. The solid was recrystallized from absolute ethanol to give 1.7 gms. (61.0%) of yellow needles which melted at 77°-78° C.
Name
sodium
Quantity
0.009 mol
Type
reactant
Reaction Step One
Name
2-amino-3-benzoylphenylacetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethyl iodide
Quantity
0.035 mol
Type
reactant
Reaction Step Four
[Compound]
Name
yellow needles
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
Ethyl 2-amino-3-benzoylphenylacetate

Identifiers

REACTION_CXSMILES
[Na].[NH2:2][C:3]1[C:8]([C:9](=[O:16])[C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)=[CH:7][CH:6]=[CH:5][C:4]=1[CH2:17][C:18]([OH:20])=[O:19].CN(C)C=O.[CH2:26](I)[CH3:27]>O>[NH2:2][C:3]1[C:8]([C:9](=[O:16])[C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)=[CH:7][CH:6]=[CH:5][C:4]=1[CH2:17][C:18]([O:20][CH2:26][CH3:27])=[O:19] |^1:0|

Inputs

Step One
Name
sodium
Quantity
0.009 mol
Type
reactant
Smiles
[Na]
Step Two
Name
2-amino-3-benzoylphenylacetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=C(C=CC=C1C(C1=CC=CC=C1)=O)CC(=O)O
Step Three
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C=O)C
Step Four
Name
ethyl iodide
Quantity
0.035 mol
Type
reactant
Smiles
C(C)I
Step Five
[Compound]
Name
yellow needles
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred two hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the aqueous solution extracted several times with ethyl ether
WASH
Type
WASH
Details
The combined extracts were washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum to a yellow solid
CUSTOM
Type
CUSTOM
Details
The solid was recrystallized from absolute ethanol
CUSTOM
Type
CUSTOM
Details
to give 1.7 gms

Outcomes

Product
Details
Reaction Time
 2 h
Name
Ethyl 2-amino-3-benzoylphenylacetate
Type
Smiles
NC1=C(C=CC=C1C(C1=CC=CC=C1)=O)CC(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.